Cas no 81269-96-7 (4-Chloro-2,6-bis(trifluoromethyl)pyridine)

• Product name: 4-Chloro-2,6-bis(trifluoromethyl)pyridine
• CAS No: 81269-96-7
• MF: C₇H₂NF₆Cl
• MW: 249.54088
• CID: 708040
• PubChem ID: 12945236

4-Chloro-2,6-bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-2,6-bis(trifluoromethyl)-
• 4-Chloro-2,6-bis(trifluoromethyl)pyridine
• 4-CHLORO-2,6-BIS(TRIFLUOROMETHYL)PYRIDINE)
• J-514922
• 81269-96-7
• 2,6-Bis(trifluoromethyl)-4-chloropyridine
• AKOS005258900
• 10Z-7005
• EN300-6225485
• SCHEMBL1965945
• DTXSID20513581
• FT-0681963
• CS-0314534
• AB03097
• MFCD00082558
• G28837

• MDL： MFCD00082558
• Inchi： InChI=1S/C7H2ClF6N/c8-3-1-4(6(9,10)11)15-5(2-3)7(12,13)14/h1-2H
• InChI Key： MSOZLDZXHTVESQ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(F)(F)F)N=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 248.9779957g/mol
• Monoisotopic Mass: 248.9779957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.543
• Boiling Point: 115.8°C at 760 mmHg
• Flash Point: 23.8°C
• Refractive Index: 1.4

4-Chloro-2,6-bis(trifluoromethyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Chloro-2,6-bis(trifluoromethyl)pyridine

Pyridine,4-chloro-2,6-bis(trifluoromethyl)- (CAS No. 81269-96-7): A Comprehensive Overview in Modern Chemical Research

Pyridine,4-chloro-2,6-bis(trifluoromethyl)-, identified by its Chemical Abstracts Service number CAS No. 81269-96-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of Pyridine,4-chloro-2,6-bis(trifluoromethyl)- consists of a pyridine core substituted with two trifluoromethyl groups at the 2 and 6 positions and a chlorine atom at the 4 position. This specific arrangement imparts high electron-withdrawing effects, enhancing the electrophilicity of the pyridine ring. Such properties are particularly useful in medicinal chemistry for designing molecules with improved metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for therapeutic applications. The presence of multiple fluorine atoms in Pyridine,4-chloro-2,6-bis(trifluoromethyl)- not only enhances its lipophilicity but also modulates its electronic distribution, making it an attractive scaffold for drug discovery. Studies have demonstrated that fluorinated pyridines can significantly improve pharmacokinetic profiles by increasing bioavailability and reducing susceptibility to metabolic degradation.

One of the most compelling aspects of Pyridine,4-chloro-2,6-bis(trifluoromethyl)- is its versatility as a building block in synthetic chemistry. The chloro substituent allows for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, enabling the construction of complex molecular architectures. This flexibility has been exploited in the development of new antiviral and anticancer agents. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in viral replication and tumor growth.

The trifluoromethyl groups in Pyridine,4-chloro-2,6-bis(trifluoromethyl)- contribute to the compound's overall stability and resistance to enzymatic degradation. This characteristic is particularly advantageous in drug design, where maintaining structural integrity over time is crucial for therapeutic efficacy. Additionally, the electron-withdrawing nature of these groups can enhance hydrogen bonding interactions with biological targets, leading to stronger binding affinities.

Advances in computational chemistry have further facilitated the exploration of Pyridine,4-chloro-2,6-bis(trifluoromethyl)- as a lead compound. Molecular modeling studies have identified key pharmacophoric elements within this structure that are essential for receptor binding. These insights have guided the optimization of analogs with enhanced potency and selectivity. For example, virtual screening techniques have been employed to identify derivatives with improved binding to specific protein targets without off-target effects.

The agrochemical sector has also benefited from the use of Pyridine,4-chloro-2,6-bis(trifluoromethyl)-. Its incorporation into novel pesticides has led to formulations with prolonged activity and reduced environmental persistence. The fluorinated pyridine core contributes to the compounds' ability to resist degradation under field conditions while maintaining efficacy against pests. This has been particularly important in addressing emerging resistance issues in agricultural systems.

In conclusion, Pyridine,4-chloro-2,6-bis(trifluoromethyl)- (CAS No. 81269-96-7) represents a significant advancement in fluorinated heterocyclic chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers in pharmaceuticals and agrochemicals. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in the development of next-generation therapeutics and crop protection agents.